Cas no 26891-81-6 (Spiro[benzofuran-2(3H),1'-[2,5]cyclohexadiene]-2'-carboxylicacid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo-)
![Spiro[benzofuran-2(3H),1'-[2,5]cyclohexadiene]-2'-carboxylicacid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo- structure](https://ossimg.kuujia.com/scimg/27000/26891-81-6x500.png)
26891-81-6 structure
Product Name:Spiro[benzofuran-2(3H),1'-[2,5]cyclohexadiene]-2'-carboxylicacid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo-
CAS No:26891-81-6
MF:C16H10Cl2O7
MW:385.152403354645
CID:288876
PubChem ID:542132
Update Time:2025-04-19
Spiro[benzofuran-2(3H),1'-[2,5]cyclohexadiene]-2'-carboxylicacid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[benzofuran-2(3H),1'-[2,5]cyclohexadiene]-2'-carboxylicacid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo-
- dl-Erdin
- Erdin
- (+/-)-erdin
- Erdin [MI]
- Erdin, (+/-)-
- Q27265154
- 6MB60333O6
- Spiro[benzofuran-2(3H),1'-[2,5]cyclohexadiene]-2'-carboxylic acid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo-
- 26891-81-6
- SCHEMBL774340
- Spiro(benzofuran-2(3H),1'-(2,5)cyclohexadiene)-2'-carboxylic acid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo-
- BAJDPELVDLJCSG-UHFFFAOYSA-N
- UNII-6MB60333O6
-
- Inchi： 1S/C16H10Cl2O7/c1-5-10(17)12(20)9-13(11(5)18)25-16(14(9)21)7(15(22)23)3-6(19)4-8(16)24-2/h3-4,20H,1-2H3,(H,22,23)
- InChI Key： BAJDPELVDLJCSG-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C(=C(C2=C1OC1(C(=CC(C=C1C(=O)O)=O)OC)C2=O)O)Cl
Computed Properties
- Exact Mass: 383.9803580g/mol
- Monoisotopic Mass: 383.9803580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Melting Point: 210-212°
Spiro[benzofuran-2(3H),1'-[2,5]cyclohexadiene]-2'-carboxylicacid, 5,7-dichloro-4-hydroxy-6'-methoxy-6-methyl-3,4'-dioxo- Related Literature
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1. 363. The constitutions of geodin and erdinD. H. R. Barton,A. I. Scott J. Chem. Soc. 1958 1767
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2. 568. The constitution of geodoxin, a metabolic product of Aspergillus terreus ThomC. H. Hassall,T. C. McMorris J. Chem. Soc. 1959 2831
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Kate M. J. de Mattos-Shipley,Thomas J. Simpson Nat. Prod. Rep. 2023 40 174
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4. 940. The biosynthesis of phenols. Part II. Asterric acid, a metabolic product of aspergillus terreus thomR. F. Curtis,C. H. Hassall,D. W. Jones,T. W. Williams J. Chem. Soc. 1960 4838
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5. Metabolites of the higher fungi. Part 29. Maldoxin, maldoxone, dihydromaldoxin, isodihydromaldoxin and dechlorodihydromaldoxin. A spirocyclohexadienone, a depsidone and three diphenyl ethers: keys in the depsidone biosynthetic pathway from a member of the fungus genus XylariaMonilola O. Adeboya,Raymond L. Edwards,Thomas Lass?e,Derek J. Maitland,Len Shields,Anthony J. S. Whalley J. Chem. Soc. Perkin Trans. 1 1996 1419
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